Cas no 1000341-78-5 (4-Chloro-7-fluoroindole)

• Product Name: 4-Chloro-7-fluoroindole
• CAS No: 1000341-78-5
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD03095315
• CID: 1124752
• PubChem ID: 24729370
• Update Time: 2025-07-25

4-Chloro-7-fluoroindole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluoro-1h-indole
• 1H-Indole, 4-chloro-7-fluoro-
• 1000341-78-5
• DTXSID20646727
• CS-0236410
• Z1198161587
• SCHEMBL26693270
• AT24666
• EN300-170865
• 1h-indole,4-chloro-7-fluoro-
• AKOS006276081
• 4-Chloro-7-fluoroindole

• MDL： MFCD03095315
• Inchi： 1S/C8H5ClFN/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H
• InChI Key： KWILNHHBZCXENW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C=CN2)F

Computed Properties

• Exact Mass: 169.009455g/mol
• Monoisotopic Mass: 169.009455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.58g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Chloro-7-fluoroindole

Introduction to 4-Chloro-7-fluoroindole (CAS No. 1000341-78-5)

4-Chloro-7-fluoroindole (CAS No. 1000341-78-5) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the indole family, which is well-known for its presence in numerous bioactive natural products and pharmaceutical agents. The presence of both chlorine and fluorine substituents in the indole ring system enhances its reactivity and makes it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-Chloro-7-fluoroindole consists of a benzene-like ring system with an additional nitrogen atom at the 1-position, forming an indole core. The chlorine atom is attached at the 4-position, while the fluorine atom is located at the 7-position of the indole ring. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications and functionalization.

In recent years, 4-Chloro-7-fluoroindole has been extensively studied for its potential in medicinal chemistry. The indole scaffold is a privileged structure in drug design, with many known drugs featuring an indole moiety. The introduction of halogen atoms, such as chlorine and fluorine, into this scaffold can modulate the pharmacokinetic properties of the compound, including its solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 4-Chloro-7-fluoroindole is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The chlorine substituent at the 4-position allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and carboxylic acids. Similarly, the fluorine atom at the 7-position can participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating further derivatization.

Recent advancements in computational chemistry have also highlighted the significance of 4-Chloro-7-fluoroindole in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. Additionally, virtual screening techniques have been employed to identify novel derivatives of 4-Chloro-7-fluoroindole with improved pharmacological profiles.

The synthesis of 4-Chloro-7-fluoroindole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions on pre-functionalized indole derivatives followed by regioselective fluorination. These synthetic strategies have been optimized to ensure high yields and purity, making 4-Chloro-7-fluoroindole readily accessible for further research applications.

In conclusion, 4-Chloro-7-fluoroindole (CAS No. 1000341-78-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its suitability for further derivatization make it a valuable tool for medicinal chemists exploring new therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery and chemical innovation is likely to grow.